Cas no 1211594-25-0 (4-Bromo-1H-indole-7-carboxylic acid)

• Product Name: 4-Bromo-1H-indole-7-carboxylic acid
• CAS No: 1211594-25-0
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD12547329
• CID: 1036395
• PubChem ID: 59267539
• Update Time: 2025-06-11

4-Bromo-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-indole-7-carboxylic acid
• 1H-Indole-7-carboxylic acid, 4-broMo-
• AK128587
• CDTILRQKJWYBOM-UHFFFAOYSA-N
• FCH1367285
• SB15149
• AX8250649
• Z2822
• Z1269130368
• 4-Bromo-1H-indole-7-carboxylicacid
• SY047517
• EN300-127190
• A931158
• SCHEMBL2382490
• DTXSID70731410
• DA-14329
• 1211594-25-0
• DS-5894
• CS-0044902
• MFCD12547329
• AKOS016000911
• 4-Bromoindole-7-carboxylic Acid
• O11164
• DTXCID10682154

• MDL： MFCD12547329
• Inchi： 1S/C9H6BrNO2/c10-7-2-1-6(9(12)13)8-5(7)3-4-11-8/h1-4,11H,(H,12,13)
• InChI Key： CDTILRQKJWYBOM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C2=C1C=CN2

Computed Properties

• Exact Mass: 238.95819g/mol
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.3

Experimental Properties

• Density: 1.838±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 455.8±30.0 °C at 760 mmHg
• Flash Point: 229.5±24.6 °C
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Bromo-1H-indole-7-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-1H-indole-7-carboxylic acid

4-Bromo-1H-indole-7-carboxylic acid (CAS No. 1211594-25-0): A Key Intermediate in Modern Pharmaceutical Research

4-Bromo-1H-indole-7-carboxylic acid, with the CAS number 1211594-25-0, is a highly valuable intermediate in the field of pharmaceutical chemistry. This compound, characterized by its brominated indole core and carboxylic acid functionality, has garnered significant attention due to its versatile applications in drug discovery and molecular synthesis. Its unique structural features make it a crucial building block for the development of novel therapeutic agents targeting various biological pathways.

The indole scaffold, a prominent motif in many bioactive molecules, contributes to the pharmacological properties of 4-Bromo-1H-indole-7-carboxylic acid. The presence of a bromine atom at the 4-position enhances its reactivity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex heterocyclic structures, which are often essential for achieving high affinity and selectivity in drug design.

In recent years, 4-Bromo-1H-indole-7-carboxylic acid has been extensively utilized in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its role in developing indole-based compounds that modulate the activity of poly(ADP-ribose) polymerase (PARP) enzymes. PARP inhibitors have shown promise in treatingBRCA-mutated cancers and other malignancies, highlighting the importance of this intermediate in oncology research.

The carboxylic acid group in 4-Bromo-1H-indole-7-carboxylic acid provides an additional site for chemical modification, enabling the attachment of various pharmacophores through esterification or amidation reactions. This flexibility has been exploited in the design of kinase inhibitors, where indole derivatives exhibit potent activity against aberrantly activated kinases in diseases such as leukemia and solid tumors. The bromine substituent further allows for metal-catalyzed reactions that introduce nitrogen-containing heterocycles, expanding the structural diversity of potential drug candidates.

Advances in computational chemistry have also leveraged 4-Bromo-1H-indole-7-carboxylic acid as a starting point for virtual screening campaigns. Molecular docking studies have identified novel indole derivatives with enhanced binding affinity to therapeutic targets, including receptors and ion channels. These computationally derived candidates have then been validated experimentally, underscoring the compound's significance in high-throughput screening programs aimed at discovering next-generation pharmaceuticals.

The synthesis of 4-Bromo-1H-indole-7-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Key steps often include bromination of an indole derivative followed by carboxylation at the 7-position. Optimized synthetic routes have been developed to maximize yield and purity, ensuring that researchers have access to high-quality material for their investigations. The efficiency of these synthetic pathways is crucial for large-scale production, particularly when pursuing clinical trials or commercial development.

In addition to its pharmaceutical applications, 4-Bromo-1H-indole-7-carboxylic acid has found utility in materials science and agrochemical research. Its ability to serve as a precursor for functionalized polymers and specialty chemicals underscores its broad industrial relevance. Researchers are exploring its potential in developing advanced materials with tailored properties, such as conductive polymers or luminescent coatings, demonstrating the compound's versatility beyond traditional medicinal chemistry applications.

The growing body of literature on 4-Bromo-1H-indole-7-carboxylic acid reflects its enduring importance in synthetic chemistry. As new methodologies emerge, this compound continues to inspire innovative approaches to molecular construction. Collaborative efforts between academia and industry are driving its adoption in diverse research domains, ensuring that it remains a cornerstone of modern chemical synthesis and drug development.